Cas no 1823284-54-3 (1-ethyl-2,3-dihydro-1H-indole-5-thiol)

• Product Name: 1-ethyl-2,3-dihydro-1H-indole-5-thiol
• CAS No: 1823284-54-3
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 6506216
• PubChem ID: 20765949
• Update Time: 2025-10-29

1-ethyl-2,3-dihydro-1H-indole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,3-dihydro-1H-indole-5-thiol
• 1823284-54-3
• EN300-1851298
• SCHEMBL13534809

• Inchi： 1S/C10H13NS/c1-2-11-6-5-8-7-9(12)3-4-10(8)11/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： ROIIUJDRINERLO-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-ethyl-2,3-dihydro-1H-indole-5-thiol

Introduction to 1-ethyl-2,3-dihydro-1H-indole-5-thiol (CAS No. 1823284-54-3)

1-ethyl-2,3-dihydro-1H-indole-5-thiol, identified by the chemical compound identifier CAS No. 1823284-54-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both thiol and ethyl substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The structural motif of 1-ethyl-2,3-dihydro-1H-indole-5-thiol consists of a benzene-like ring system with an additional nitrogen atom at the 1-position, forming a pyrrole-like heterocycle. The addition of the ethyl group at the 2-position and the thiol group at the 5-position introduces regions of high reactivity, which can be exploited for various synthetic transformations and biological interactions. This compound’s architecture is reminiscent of several bioactive natural products and pharmacologically relevant molecules, suggesting potential therapeutic applications.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antioxidant, and even anticancer properties. The thiol group in 1-ethyl-2,3-dihydro-1H-indole-5-thiol is particularly noteworthy, as thiols are known to participate in redox reactions and can form disulfide bonds, which are crucial in many biological processes. This feature makes the compound an intriguing candidate for studying redox-based signaling pathways and potential therapeutic interventions.

One of the most compelling aspects of 1-ethyl-2,3-dihydro-1H-indole-5-thiol is its potential role as a scaffold for drug design. The indole core is a privileged structure in medicinal chemistry, appearing in numerous approved drugs due to its ability to interact with biological targets such as receptors and enzymes. By modifying the indole ring with functional groups like the ethyl and thiol substituents, chemists can fine-tune the pharmacological properties of the molecule. This flexibility allows for the exploration of novel pharmacophores that could lead to more effective treatments for various diseases.

Recent studies have begun to uncover the mechanistic aspects of how indole derivatives exert their biological effects. For instance, research has shown that certain indole-based compounds can modulate neurotransmitter systems, making them candidates for treating neurological disorders. The thiol group in 1-ethyl-2,3-dihydro-1H-indole-5-thiol may also contribute to its ability to interact with sulfur-containing biomolecules, such as glutathione, which plays a critical role in cellular detoxification processes. This interaction could be leveraged to develop drugs that enhance antioxidant defenses or modulate inflammatory responses.

The synthesis of 1-ethyl-2,3-dihydro-1H-indole-5-thiol is another area of interest within synthetic organic chemistry. The indole ring system can be constructed through various methods, including cyclization reactions and palladium-catalyzed cross-coupling techniques. The introduction of the ethyl and thiol groups typically involves nucleophilic substitution or addition reactions, depending on the synthetic route chosen. Advanced computational methods are often employed to optimize these reactions and predict the outcomes with high accuracy. Such computational approaches not only save time but also reduce the environmental impact associated with trial-and-error experimentation.

As our understanding of molecular interactions grows more sophisticated, so does our ability to rationally design molecules like 1-ethyl-2,3-dihydro-1H-indole-5-thiol with specific biological targets in mind. High-throughput screening technologies have enabled researchers to rapidly test large libraries of compounds for activity against disease-causing agents. This approach has led to the discovery of several lead compounds that have advanced into clinical trials. The thiol-containing indoles are no exception; their unique structural features make them attractive for further development as therapeutic agents.

The potential applications of 1-ethyl-2,3-dihydro-1H-indole-5-thiol extend beyond traditional pharmaceuticals. In agrochemicals, for example, indole derivatives have been used as growth regulators and pest repellents due to their ability to interact with plant hormone systems. The thiol group may enhance its solubility and bioavailability when applied in agricultural settings, making it an effective candidate for crop protection products. Additionally, its stability under various environmental conditions could make it suitable for formulations designed to withstand extreme weather conditions.

In conclusion,1-ethyl -2 ,3 -dihydro - 1 H -ind ole -5 -thi ol (CAS No . 182 3284 -54 -3 ) represents a fascinating molecule with diverse potential applications . Its unique structural features , coupled wi th recent advanc es i n drug discovery an d synthetic chemistry , position it as a promi sing scaffold f or further investigation . As research continues , we can expect t o see more insights into its biologic al activities an d synthetic possibilities , ultimately leading t o novel therapeutic an d practical solutions . p >